- Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates, European Journal of Medicinal Chemistry, 2012, 54, 690-696
Cas no 910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine)
910129-15-6 structure
Product Name:5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
CAS No:910129-15-6
MF:C15H22FN3O6
MW:359.35008764267
CID:829309
PubChem ID:57355711
Update Time:2024-10-26
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Chemical and Physical Properties
Names and Identifiers
-
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- 2-methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 5?-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- BCP0008241
- Cytidine, 5'-deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]-
- UNII-0JD5QG20W5
- 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- 2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- 5'-Deoxy-5-fluoro-N4-(2-methyl-1-butyloxycarbonyl)cytidine
- 2-methylbutyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
- Cytidine, 5'-deoxy-5-fluoro-N-((2-methylbutoxy)carbonyl)-
- 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (ACI)
- 910129-15-6
- Q27236862
- C15H22FN3O6
- (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
- SCHEMBL12302028
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine; 2-Methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-methyl-tetrahydrofuran-2-yl]-5-fluoro-2-oxo-pyrimidin-4-yl]carbamate; Capecitabine Imp. D (EP); (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate; Capecitabine Impurity D
- Capecitabine impurity D
- DTXSID20238368
- (5'-DEOXY-5-FLUORO-N4-(2-METHYL-1-BUTYLOXYCARBONYL)CYTIDINE)
- 0JD5QG20W5
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (Capecitabine Impurity)
- DB-338616
- 5''-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine(CapecitabineImpurity)
- 2-Methylbutyl(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- DTXCID40160859
- 2-METHYLBUTYL N-{1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
- CS-0188772
- CHEMBL2041683
- AS-69552
- AKOS016008179
- 5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
-
- MDL: MFCD18252606
- Inchi: 1S/C15H22FN3O6/c1-4-7(2)6-24-15(23)18-12-9(16)5-19(14(22)17-12)13-11(21)10(20)8(3)25-13/h5,7-8,10-11,13,20-21H,4,6H2,1-3H3,(H,17,18,22,23)/t7?,8-,10-,11-,13-/m1/s1
- InChI Key: WBAXSXXYPPILCT-DGHYOTGBSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](C)O[C@H]1N1C=C(F)C(NC(=O)OCC(C)CC)=NC1=O
Computed Properties
- Exact Mass: 359.14900
- Monoisotopic Mass: 359.14926359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 0.5
Experimental Properties
- Melting Point: 62-64°C
- PSA: 126.40000
- LogP: 0.62970
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Security Information
- Hazard Statement: H302-H315-H319-H335
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D235345-1mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 1mg |
$ 110.00 | 2023-09-08 | ||
| TRC | D235345-2.5mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 2.5mg |
$173.00 | 2023-05-18 | ||
| TRC | D235345-10mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 10mg |
$ 661.00 | 2023-09-08 | ||
| TRC | D235345-25mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 25mg |
$1367.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001645 |
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine |
910129-15-6 | European Pharmacopoeia (EP) Reference Standard | 2506.96 | 2021-05-13 | ||
| Chemenu | CM166479-1g |
2-methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
910129-15-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1085487-10mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 10mg |
$210 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1085487-25mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 25mg |
$320 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1085487-50mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 50mg |
$455 | 2022-10-18 | |
| Alichem | A089000720-1g |
2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
910129-15-6 | 95% | 1g |
$1120.64 | 2023-08-31 |
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 15 min, 0 °C; 6 h, rt
1.2 Reagents: Potassium carbonate Solvents: Acetone ; 10 - 15 min, rt; 15 - 20 min, rt; 3 h, rt; 25 - 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 2 h, -15 - -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0
1.2 Reagents: Potassium carbonate Solvents: Acetone ; 10 - 15 min, rt; 15 - 20 min, rt; 3 h, rt; 25 - 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 2 h, -15 - -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 1 h, reflux
1.2 1 h
1.3 Reagents: Sodium methoxide Solvents: Methanol ; cooled; 1 h, cooled
1.4 Reagents: Acetic acid ; pH 7
1.2 1 h
1.3 Reagents: Sodium methoxide Solvents: Methanol ; cooled; 1 h, cooled
1.4 Reagents: Acetic acid ; pH 7
Reference
- Synthesis and in vivo antitumor activities of capecitabine analogues, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(5), 277-279
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Raw materials
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Preparation Products
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine) Related Products
- 154361-50-9(Capecitabine)
- 162204-20-8(2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine)
- 1132662-08-8(CAPECITABINE-D11)
- 158798-73-3(Capecitabine)
- 1262133-68-5(3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)
- 162204-19-5((2R,3R,4R,5R)-2-(4-((Butoxycarbonyl)amino)-5-fluoro-2-oxopyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate)
- 162204-22-0(2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
- 1262133-64-1(3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 1262133-66-3(2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 162204-30-0(5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk